Cas no 1803525-86-1 (2-Bromo-5-fluoro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine)

• Product Name: 2-Bromo-5-fluoro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
• CAS No: 1803525-86-1
• MF: C₇HBrF₇NO
• MW: 327.981765508652
• CID: 4798985
• Update Time: 2025-05-21

2-Bromo-5-fluoro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-fluoro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7HBrF7NO/c8-5-3(6(10,11)12)4(2(9)1-16-5)17-7(13,14)15/h1H
• InChI Key： AIFJZBDLOKNLHU-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)(F)F)=C(C(=CN=1)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 268
• XLogP3: 4
• Topological Polar Surface Area: 22.1

Additional information on 2-Bromo-5-fluoro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

2-Bromo-5-fluoro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine: A Comprehensive Overview

2-Bromo-5-fluoro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine, identified by the CAS number 1803525-86-1, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the family of pyridine derivatives, which are widely recognized for their unique chemical properties and versatility in synthetic chemistry. The structure of this compound is characterized by a pyridine ring substituted with bromine, fluorine, trifluoromethoxy, and trifluoromethyl groups, each contributing to its distinct chemical behavior and reactivity.

The synthesis of 2-Bromo-5-fluoro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine involves a series of carefully designed organic reactions. Recent advancements in synthetic methodology have enabled the efficient construction of such complex molecules with high purity and yield. Researchers have employed various strategies, including nucleophilic aromatic substitution, electrophilic substitution, and coupling reactions, to assemble the desired product. The use of palladium catalysts in cross-coupling reactions has been particularly effective in forming the carbon-heteroatom bonds present in this compound.

The structural features of 2-Bromo-5-fluoro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine make it an attractive candidate for applications in medicinal chemistry and agrochemicals. The presence of electron-withdrawing groups such as bromine, fluorine, trifluoromethoxy, and trifluoromethyl enhances the molecule's stability and bioavailability. These groups also influence the compound's electronic properties, making it suitable for use as a building block in the synthesis of more complex molecules with specific biological activities.

Recent studies have highlighted the potential of this compound as an intermediate in the development of novel pharmaceutical agents. For instance, its ability to modulate enzyme activity has been explored in the context of treating metabolic disorders and inflammatory diseases. Additionally, its role as a precursor in the synthesis of bioactive compounds has been documented in several high-impact research journals.

In the agrochemical sector, 2-Bromo-5-fluoro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine has shown promise as a component in herbicides and insecticides. Its stability under environmental conditions and selective toxicity make it an ideal candidate for agricultural applications. Researchers have also investigated its potential as a fungicide, demonstrating its ability to inhibit fungal growth without adversely affecting plant cells.

The environmental impact of this compound has been a subject of recent scrutiny. Studies have shown that it exhibits low persistence in soil and water systems due to its susceptibility to microbial degradation. However, further research is required to fully understand its ecological footprint and ensure its safe use in commercial products.

In conclusion, 2-Bromo-5-fluoro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine is a multifaceted organic compound with diverse applications across various industries. Its unique chemical structure and favorable properties make it an invaluable tool in modern synthetic chemistry. As research continues to uncover new avenues for its utilization, this compound is poised to play an increasingly significant role in the development of innovative chemical products.